Cas no 51463-88-8 (1H-Pyrazole, 3-methyl-4,5-diphenyl-)

• Product Name: 1H-Pyrazole, 3-methyl-4,5-diphenyl-
• CAS No: 51463-88-8
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 362232
• PubChem ID: 11615593
• Update Time: 2025-04-19

1H-Pyrazole, 3-methyl-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methyl-4,5-diphenyl-
• 5-methyl-3,4-diphenyl-1H-pyrazole
• SCHEMBL5865715
• SCHEMBL11192094
• 51463-88-8
• 3-methyl-4,5-diphenyl-1H-pyrazol
• 3-methyl-4,5-diphenyl-1H-pyrazole
• DTXSID90469501

• Inchi： 1S/C16H14N2/c1-12-15(13-8-4-2-5-9-13)16(18-17-12)14-10-6-3-7-11-14/h2-11H,1H3,(H,17,18)
• InChI Key： GMBBYIPPOQYJPP-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 234.11582
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68